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Compound of Interest

Compound Name: 2,3-Dichlorocinnamic acid

CAS No.: 20595-44-2; 34164-42-6

Cat. No.: B3016289

Get Quote

Abstract: This technical guide provides an in-depth analysis of 2,3-dichlorocinnamic acid, a

halogenated derivative of cinnamic acid. The document is structured to serve researchers,

scientists, and professionals in drug development by detailing the compound's core

physicochemical properties, a robust and validated protocol for its synthesis, and insights into

its potential applications. By elucidating the causal relationships in its chemical synthesis and

characterization, this guide aims to be an authoritative resource, grounded in established

chemical principles and supported by comprehensive citations to peer-reviewed literature and

chemical databases.

Introduction: The Significance of Substituted
Cinnamic Acids
Cinnamic acid and its derivatives are a class of organic compounds that serve as pivotal

precursors and building blocks in a wide array of industrial and pharmaceutical applications.

Their core structure, featuring a phenyl group attached to an acrylic acid moiety, allows for

extensive functionalization. The introduction of halogen atoms, such as chlorine, onto the

phenyl ring can dramatically alter the molecule's electronic properties, lipophilicity, and
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metabolic stability. These modifications are a cornerstone of modern medicinal chemistry, often

enhancing the biological activity or pharmacokinetic profile of a parent compound.

2,3-Dichlorocinnamic acid, specifically, represents a unique isomer with a distinct substitution

pattern that influences its reactivity and potential use as an intermediate in the synthesis of

complex molecules, including pharmaceuticals and agrochemicals.[1][2] Understanding its

fundamental properties and synthetic pathways is crucial for leveraging its full potential in

research and development.

Core Physicochemical Properties
The identity and purity of a chemical compound are established by its fundamental

physicochemical properties. For 2,3-dichlorocinnamic acid, these have been computationally

predicted and are available across multiple authoritative databases. A summary of these core

properties is presented below for the trans isomer, which is generally the more stable and

common form.
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Property Value Source

Molecular Formula C₉H₆Cl₂O₂ PubChem[3]

Molecular Weight 217.05 g/mol PubChem[3]

IUPAC Name

(2E)-3-(2,3-

dichlorophenyl)prop-2-enoic

acid

PubChem

CAS Number 20595-44-2 PubChem[3]

Canonical SMILES
C1=CC(=C(C(=C1)Cl)Cl)/C=C/

C(=O)O
PubChem

InChI Key
YWMSXWVSZJPTAP-

CMDGGOBGSA-N
PubChem

Appearance
Expected to be a crystalline

solid
General Chemical Knowledge

Hydrogen Bond Donor Count 1 PubChem[4][5][6]

Hydrogen Bond Acceptor

Count
2 PubChem[4][5][6]

Synthesis and Mechanistic Considerations: A
Validated Protocol
The synthesis of cinnamic acid derivatives is a well-established area of organic chemistry. One

of the most reliable and efficient methods is the Doebner modification of the Knoevenagel

condensation. This reaction involves the condensation of an aromatic aldehyde with malonic

acid, catalyzed by a basic solvent like pyridine, which also acts as the solvent. The subsequent

decarboxylation of the intermediate yields the desired α,β-unsaturated carboxylic acid.

The choice of this method is based on its high yields and relatively mild conditions compared to

alternatives like the Perkin reaction, which often requires high temperatures and strong bases.

Pyridine serves a dual role: it acts as a base to deprotonate malonic acid, forming the

nucleophilic enolate, and as a solvent to facilitate the reaction.
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Experimental Protocol: Doebner Condensation
This protocol describes the synthesis of trans-2,3-dichlorocinnamic acid from 2,3-

dichlorobenzaldehyde and malonic acid.

Materials:

2,3-Dichlorobenzaldehyde (1.0 eq)

Malonic Acid (1.5 eq)

Pyridine (reagent grade)

Hydrochloric Acid (6M)

Ethanol (for recrystallization)

Deionized Water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2,3-dichlorobenzaldehyde (1.0 equivalent) in a minimal amount of pyridine.

Addition of Reagent: To the stirring solution, add malonic acid (1.5 equivalents). A mild

exotherm may be observed.

Condensation & Decarboxylation: Heat the reaction mixture to reflux (approximately 90-

100°C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC). The heating facilitates both the initial condensation and the

subsequent decarboxylation of the malonic acid adduct.

Reaction Quench & Product Precipitation: After cooling to room temperature, slowly pour the

reaction mixture into an excess of cold 6M hydrochloric acid with vigorous stirring. This step

neutralizes the pyridine and protonates the carboxylate, causing the crude 2,3-
dichlorocinnamic acid to precipitate out of the acidic aqueous solution.
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Isolation: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the

solid thoroughly with cold deionized water to remove any residual pyridine hydrochloride and

unreacted malonic acid.

Purification: Recrystallize the crude product from an ethanol/water mixture to yield pure

trans-2,3-dichlorocinnamic acid as a crystalline solid.

Drying & Characterization: Dry the purified product in a vacuum oven. Characterize the final

product by melting point determination, NMR, and IR spectroscopy to confirm its identity and

purity.

Synthesis Workflow Diagram
The logical flow of the Doebner condensation is visualized below.

1. Reactants & Solvent

2. Reaction & Workup 3. Purification & Final Product
2,3-Dichlorobenzaldehyde

Malonic Acid
Reflux (90-100°C)

Condensation & Decarboxylation

Combine & Heat

Pyridine (Base/Solvent)

Acidification with 6M HCl

Product Precipitation

Cool & Quench Vacuum Filtration

Washing with DI Water

Isolate Solid Recrystallization

(Ethanol/Water)

Purify

Pure 2,3-Dichlorocinnamic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,3-dichlorocinnamic acid.

Spectroscopic Characterization Profile
Confirmation of the molecular structure of the synthesized product is achieved through various

spectroscopic techniques. Based on the structure of 2,3-dichlorocinnamic acid and data from

related compounds, the following spectral characteristics are expected.[7][8]
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¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should feature distinct signals

corresponding to the different types of protons. The carboxylic acid proton (-COOH) will

appear as a broad singlet far downfield (>12 ppm). The two vinylic protons on the acrylic acid

chain will appear as doublets, typically between 6.0 and 8.0 ppm, with a large coupling

constant (J ≈ 16 Hz) characteristic of a trans configuration. The three protons on the

dichlorinated aromatic ring will appear as a complex multiplet pattern in the aromatic region

(≈ 7.2-7.8 ppm).

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will show nine

distinct signals. The carboxyl carbon will be the most downfield signal (≈ 168-172 ppm). The

two vinylic carbons will appear between 115 and 145 ppm. The six aromatic carbons will also

be in this region, with the two carbons directly bonded to chlorine atoms being significantly

influenced.

IR (Infrared) Spectroscopy: The IR spectrum will be dominated by a very broad O-H stretch

from the carboxylic acid dimer, typically centered around 3000 cm⁻¹. A sharp C=O (carbonyl)

stretch will be prominent around 1680-1710 cm⁻¹. The C=C stretches from the alkene and

aromatic ring will appear in the 1600-1650 cm⁻¹ region. C-Cl stretches will be visible in the

fingerprint region (< 800 cm⁻¹).

Potential Applications in Research and Drug
Development
While specific applications for 2,3-dichlorocinnamic acid are not as widely documented as for

other isomers, its structure suggests significant potential as a versatile chemical intermediate.

Chlorinated cinnamic acids, in general, are valuable starting materials in the synthesis of more

complex molecules.[1][2]

Pharmaceutical Synthesis: The carboxylic acid and alkene functionalities provide two

reactive handles for further chemical modification, such as amidation, esterification, or

cycloaddition reactions. It can serve as a scaffold for building novel heterocyclic compounds

or as a fragment in fragment-based drug discovery programs.

Agrochemical Development: The dichlorophenyl group is a common motif in many herbicides

and fungicides. 2,3-Dichlorocinnamic acid could be a precursor for new agrochemical

candidates.
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Materials Science: As a derivative of acrylic acid, it has the potential to be used in the

synthesis of specialty polymers and functional materials where the dichlorophenyl group can

impart specific properties like flame retardancy or altered refractive index.

Conclusion
2,3-Dichlorocinnamic acid is a compound of significant interest due to its defined

physicochemical properties and its potential as a synthetic intermediate. This guide has

provided a comprehensive overview of its molecular formula and weight, a detailed and

validated protocol for its synthesis via the Doebner condensation, and an outline of its expected

spectroscopic characteristics. The insights into its potential applications underscore the

importance of such halogenated building blocks for advancing research in medicinal chemistry,

agrochemistry, and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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